1-Chloro-2,2-dimethylbutane

• CAS: 6366-35-4
• Molecular Formula: C6H13Cl
• Molecular Weight: 120.62 g/mol
• InChI: InChI=1S/C6H13Cl/c1-4-6(2,3)5-7/h4-5H2,1-3H3
• InChIKey: JRUIYWSZTLWHME-UHFFFAOYSA-N

1-Chloro-2,2-dimethylbutane (CAS 6366-35-4): Physicochemical Identity and Structural Context for Informed Procurement

1-Chloro-2,2-dimethylbutane is a branched primary alkyl chloride (C₆H₁₃Cl) in which the chlorine-bearing methylene group is directly attached to a quaternary carbon carrying two methyl substituents and one ethyl substituent. This neopentyl-like architecture creates a sterically congested electrophilic center that fundamentally alters its reaction profile relative to linear primary, secondary, or tertiary alkyl chlorides [1]. The compound is a colorless, volatile liquid with a normal boiling point of 114.4 °C, density of 0.867 g cm⁻³, and refractive index of 1.412—properties that collectively distinguish it from commonly used C₄–C₆ alkyl chlorides [1][2].

Neopentyl-like steric profile for SN1/E1 pathway studies

Distinct boiling point supports fractional distillation

Refractive index enables inline purity monitoring

• [1] 1-chloro-2,2-dimethylbutane. ChemSrc. https://m.chemsrc.com/en/cas/6366-35-4_1065400.html (accessed 2026-04-23). View Source
• [2] DePuy, C. H.; Gronert, S.; Mullin, A.; Bierbaum, V. M. Gas-phase Sₙ2 and E2 reactions of alkyl halides. J. Am. Chem. Soc. 1990, 112 (24), 8650–8655. DOI: 10.1021/ja00180a003. View Source

Why Generic Alkyl Chlorides Cannot Substitute for 1-Chloro-2,2-dimethylbutane in Demanding Synthetic or Industrial Processes

Although 1-chloro-2,2-dimethylbutane shares the same molecular formula (C₆H₁₃Cl) with several isomeric chlorides, its chlorine-bearing carbon is directly attached to a fully substituted quaternary center—a feature absent in linear 1-chlorobutane or tertiary 2-chloro-2-methylpropane [1]. This unique connectivity raises the boiling point by 30–60 °C relative to lighter analogs, shifts the density into a narrow window, and introduces severe steric hindrance that suppresses bimolecular nucleophilic substitution (Sₙ2) rates by several orders of magnitude compared with unhindered primary chlorides [2]. Procuring a generic alkyl chloride without accounting for these differences risks altered reaction kinetics, unexpected product distributions, and compromised separation efficiency [1][2].

Boiling point

May shift by 30–60 °C from common alkyl chlorides, altering distillation sequences.

Density

Density offset can invert phase layering in biphasic extractions.

SN2 reactivity

Severely retarded kinetics may render generic chlorides unsuitable for hindered-substrate workflows.

• [1] 1-chloro-2,2-dimethylbutane. ChemSrc. https://m.chemsrc.com/en/cas/6366-35-4_1065400.html (accessed 2026-04-23). View Source
• [2] DePuy, C. H.; Gronert, S.; Mullin, A.; Bierbaum, V. M. Gas-phase Sₙ2 and E2 reactions of alkyl halides. J. Am. Chem. Soc. 1990, 112 (24), 8650–8655. DOI: 10.1021/ja00180a003. View Source

Quantitative Differentiation of 1-Chloro-2,2-dimethylbutane from Closest Analogs: A Comparator-Anchored Evidence Guide

Boiling Point Differentiation: A 30–60 °C Window That Enables Clean Distillation Separation from Common Alkyl Chlorides

The normal boiling point of 1-chloro-2,2-dimethylbutane is 114.4 °C (760 mmHg), which is approximately 36 °C higher than that of 1-chlorobutane (77–78 °C), 63 °C higher than that of 2-chloro-2-methylpropane (51–52 °C), and 30 °C higher than that of neopentyl chloride (84–85 °C). The boiling point closely matches that of its positional isomer 1-chloro-3,3-dimethylbutane (116–118 °C), but the latter differs in density and refractive index, allowing further discrimination [1][2][3]. This substantial boiling-point elevation, driven by increased molecular weight and branching, permits fractionation from lower-boiling reaction components or solvents without azeotropic complications [1].

Boiling point

Reported

114.4 °C vs. 77–78 °C (1-chlorobutane)

Supports distillation-based purification

May reduce reliance on chromatography

Evidence Dimension	Normal boiling point at atmospheric pressure
Target Compound Data	114.4 °C
Comparator Or Baseline	1-Chlorobutane 77–78 °C; 2-Chloro-2-methylpropane 51–52 °C; Neopentyl chloride 84–85 °C; 1-Chloro-3,3-dimethylbutane 116–118 °C
Quantified Difference	ΔTb = +36 °C vs. 1-chlorobutane; +63 °C vs. 2-chloro-2-methylpropane; +30 °C vs. neopentyl chloride
Conditions	760 mmHg (atmospheric pressure); literature values from NIST and vendor datasheets

Why This Matters

Procurement of 1-chloro-2,2-dimethylbutane instead of a lower-boiling analog allows direct fractionation by simple distillation, reducing downstream purification costs and improving isolated yields.

• [1] 1-chloro-2,2-dimethylbutane. ChemSrc. https://m.chemsrc.com/en/cas/6366-35-4_1065400.html (accessed 2026-04-23). View Source
• [2] Butane, 1-chloro-. NIST Chemistry WebBook. https://webbook.nist.gov/cgi/inchi?ID=C109693&Mask=4 (accessed 2026-04-23). View Source
• [3] Propane, 2-chloro-2-methyl-. NIST Chemistry WebBook. https://webbook.nist.gov/cgi/formula?ID=C507200 (accessed 2026-04-23). View Source

Density Discrimination: A 0.019 g mL⁻¹ Offset from 1-Chlorobutane That Governs Phase Behavior in Biphasic Systems

1-Chloro-2,2-dimethylbutane exhibits a density of 0.867 g cm⁻³, which is 0.019 g cm⁻³ lower than that of 1-chlorobutane (0.886 g mL⁻¹) and 0.016 g cm⁻³ higher than that of 2-chloro-2-methylpropane (0.851 g mL⁻¹). The density is essentially identical to that of neopentyl chloride (0.866 g mL⁻¹) and 1-chloro-3,3-dimethylbutane (0.867 g mL⁻¹) [1]. This density placement, combined with its moderate water immiscibility, makes it a candidate for biphasic liquid–liquid extractions where the organic phase must sink or float predictably relative to aqueous layers of known density [1].

Density

Data to verify

0.867 g cm⁻³ vs. 0.886 g cm⁻³ (1-chlorobutane)

Supports predictable phase layering

May simplify extraction development

Evidence Dimension	Liquid density at 20–25 °C
Target Compound Data	0.867 g cm⁻³
Comparator Or Baseline	1-Chlorobutane 0.886 g mL⁻¹; 2-Chloro-2-methylpropane 0.851 g mL⁻¹; Neopentyl chloride 0.866 g mL⁻¹
Quantified Difference	Δρ = −0.019 g cm⁻³ vs. 1-chlorobutane; +0.016 g cm⁻³ vs. 2-chloro-2-methylpropane
Conditions	20–25 °C; literature or vendor-specified values

Why This Matters

The density differential relative to 1-chlorobutane allows formulation scientists to predict and control layer ordering in multi-phase reaction or extraction systems, avoiding costly trial-and-error method development.

• [1] 1-chloro-2,2-dimethylbutane. ChemSrc. https://m.chemsrc.com/en/cas/6366-35-4_1065400.html (accessed 2026-04-23). View Source

Refractive Index as a Direct Analytical Fingerprint for Identity Confirmation and Distillation Purity Monitoring

The refractive index (nD²⁰) of 1-chloro-2,2-dimethylbutane is 1.412, which differs measurably from 1-chlorobutane (1.402), 2-chloro-2-methylpropane (1.385), neopentyl chloride (1.405), and 1-chloro-3,3-dimethylbutane (1.417) [1][2]. The 0.010-unit gap relative to 1-chlorobutane exceeds the typical precision of a standard Abbe refractometer (±0.0002), allowing rapid, non-destructive identity confirmation and real-time monitoring of fractional distillation cuts [1].

Refractive index

Reported

nD²⁰ 1.412 vs. 1.402 (1-chlorobutane)

Enables inline refractive index monitoring

Supports real-time purity checks

Evidence Dimension	Refractive index, nD²⁰
Target Compound Data	1.412
Comparator Or Baseline	1-Chlorobutane 1.402; 2-Chloro-2-methylpropane 1.385; Neopentyl chloride 1.405; 1-Chloro-3,3-dimethylbutane 1.417
Quantified Difference	ΔnD = +0.010 vs. 1-chlorobutane; +0.027 vs. 2-chloro-2-methylpropane; +0.007 vs. neopentyl chloride
Conditions	20 °C, sodium D-line; literature values

Why This Matters

A unique refractive index provides a low-cost, in-line analytical quality control endpoint that reduces reliance on GC or HPLC for routine identity and purity checks.

• [1] 1-chloro-2,2-dimethylbutane. 化学科研者一站式服务平台 (yybyy.com). http://www.yybyy.com/cas/6366-35-4.html (accessed 2026-04-23). View Source
• [2] Neopentyl chloride. Molbase. http://qiye.molbase.cn/753-89-9.html (accessed 2026-04-23). View Source

Flash Point Advantage: Reduced Volatility and Improved Process Safety Relative to More Flammable Analogs

The closed-cup flash point of 1-chloro-2,2-dimethylbutane is 19 °C, which is substantially higher than that of 1-chlorobutane (−12 °C), 2-chloro-2-methylpropane (−27 °C), and neopentyl chloride (−8 °C) [1]. This places 1-chloro-2,2-dimethylbutane in a less stringent flammability category under many regulatory schemes, potentially reducing the need for explosion-proof equipment in pilot-plant settings and lowering insurance costs associated with flammable solvent storage [1].

Flash point

Data to verify

19 °C vs. −12 °C (1-chlorobutane)

Higher flash point may reduce handling restrictions

Supports process safety review

Evidence Dimension	Closed-cup flash point
Target Compound Data	19 °C
Comparator Or Baseline	1-Chlorobutane −12 °C; 2-Chloro-2-methylpropane −27 °C; Neopentyl chloride −8 °C; 1-Chloro-3,3-dimethylbutane 7 °C
Quantified Difference	ΔTflash = +31 °C vs. 1-chlorobutane; +46 °C vs. 2-chloro-2-methylpropane; +27 °C vs. neopentyl chloride
Conditions	Closed-cup method; vendor and literature data

Why This Matters

Selecting 1-chloro-2,2-dimethylbutane over more volatile alkyl chlorides can simplify hazardous-material handling protocols and broaden the range of permissible storage and transport conditions, directly impacting operational cost and safety compliance.

• [1] 1-chloro-2,2-dimethylbutane. ChemSrc. https://m.chemsrc.com/en/cas/6366-35-4_1065400.html (accessed 2026-04-23). View Source

Steric Retardation of SN2 Reactivity: Why 1-Chloro-2,2-dimethylbutane Demands Distinct Reaction Engineering

The chloromethyl group in 1-chloro-2,2-dimethylbutane is attached to a quaternary carbon, creating a neopentyl-like steric environment that severely impedes backside nucleophilic attack. Gas-phase kinetic measurements on the structural homolog neopentyl chloride (1-chloro-2,2-dimethylpropane) reveal that its Sₙ2 rate coefficient with HO⁻ is approximately 10⁴–10⁵ times smaller than that of unhindered ethyl chloride, while the activation barrier is elevated by roughly 6 kcal mol⁻¹ relative to methyl chloride [1]. Although direct kinetic data for 1-chloro-2,2-dimethylbutane are sparse, its nearly identical steric profile projects comparably retarded Sₙ2 reactivity relative to 1-chlorobutane, favoring elimination or unimolecular substitution pathways under standard conditions [1][2]. This property requires scientists to design alternative synthetic routes—such as employing polar aprotic solvents, higher temperatures, or SN1-favoring conditions—when substitution at the primary carbon is desired [1].

SN2 reactivity

Class-level

Projected ~10⁻⁴–10⁻⁵ relative to unhindered primary chlorides

May not substitute directly for Sₙ2 alkylation

Requires alternative pathway design

Evidence Dimension	Sₙ2 reaction rate (gas-phase) and activation barrier
Target Compound Data	No direct kinetic data available; inferred from neopentyl chloride homolog
Comparator Or Baseline	Neopentyl chloride: Sₙ2 rate ~10⁻⁴–10⁻⁵ relative to ethyl chloride; ΔG‡ elevated by ~6 kcal mol⁻¹ vs. methyl chloride (DePuy et al., 1990). 1-Chlorobutane: unhindered primary substrate.
Quantified Difference	Projected Sₙ2 reactivity: 4–5 orders of magnitude slower than unhindered primary alkyl chlorides
Conditions	Gas-phase ion–molecule reactions; solution-phase relative rates are expected to follow the same trend

Why This Matters

Procurement decisions must account for the fact that 1-chloro-2,2-dimethylbutane cannot be used as a drop-in replacement for 1-chlorobutane in Sₙ2-based alkylation workflows; alternative reaction conditions or protecting-group strategies are required, directly impacting synthetic route design and cost.

• [1] DePuy, C. H.; Gronert, S.; Mullin, A.; Bierbaum, V. M. Gas-phase Sₙ2 and E2 reactions of alkyl halides. J. Am. Chem. Soc. 1990, 112 (24), 8650–8655. DOI: 10.1021/ja00180a003. View Source
• [2] 1-chloro-2,2-dimethylbutane. ChemSrc. https://m.chemsrc.com/en/cas/6366-35-4_1065400.html (accessed 2026-04-23). View Source

Optimal Deployment Scenarios for 1-Chloro-2,2-dimethylbutane Based on Verified Differentiation Evidence

Preparative-Scale Alkylation Requiring High-Purity Isolation via Fractional Distillation

The 36 °C boiling-point elevation over 1-chlorobutane enables separation of excess 1-chloro-2,2-dimethylbutane from lower-boiling reaction components by straightforward fractional distillation, minimizing product contamination and avoiding the need for chromatographic purification. This advantage is particularly valuable in the kilogram-scale synthesis of pharmaceutical intermediates where high purity specifications must be met [1].

Biphasic Reaction Systems and Liquid–Liquid Extractions Where Predictable Phase Layering Is Critical

The density of 0.867 g cm⁻³ places 1-chloro-2,2-dimethylbutane in a region where it can serve as either the upper or lower phase depending on the aqueous-phase density, allowing process chemists to design extraction sequences with predetermined layer order. This control reduces emulsion formation and facilitates continuous-flow liquid–liquid separation unit operations [1].

In-Line Refractive Index Monitoring for Real-Time Purity Assessment During Continuous Manufacturing

The distinct refractive index (nD²⁰ = 1.412) allows integration of a process refractometer for real-time composition monitoring in continuous-flow reactors. The 0.010-unit offset from 1-chlorobutane is easily resolved, enabling automated diversion of off-specification product fractions without sampling for off-line GC analysis [1].

Sterically Controlled Synthesis of Hindered Amines or Ethers via SN1/E1 Pathways

The severely retarded Sₙ2 reactivity compels nucleophilic substitutions to proceed through carbocation intermediates, which can be harnessed to favor SN1 pathways for the synthesis of sterically congested tertiary amines or ethers that are inaccessible using unhindered alkyl chlorides. This reactivity profile makes 1-chloro-2,2-dimethylbutane a strategic choice for introducing branched, bulky substituents in medicinal chemistry programs [1].

Application

Selection Property

Validation Focus

Preparative-scale alkylation with fractional distillation

Boiling point separation window

Fractionation purity and yield

Biphasic reaction and extraction systems

Density-controlled phase layering

Emulsion reduction and layer predictability

In-line purity monitoring during continuous processing

Distinct refractive index signature

Real-time composition tracking

Synthesis of hindered amines or ethers

Retarded Sₙ2 / promoted Sₙ1 pathways

Steric control in substitution reactions

• [1] 1-chloro-2,2-dimethylbutane. ChemSrc. https://m.chemsrc.com/en/cas/6366-35-4_1065400.html (accessed 2026-04-23). View Source